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Compound of Interest

Compound Name: L-VALINE-N-FMOC (13C5)

Cat. No.: B1579772

Get Quote

Executive Summary
Fmoc-Valine-OH-13C5 (Fmoc-Val-OH-13C5) is a high-precision isotopic tracer and building

block used in proteomics, metabolomics, and structural biology.[1] It combines the orthogonal

protecting group strategy of Fmoc (9-fluorenylmethoxycarbonyl) chemistry with stable isotope

labeling (Carbon-13) on all five carbons of the valine backbone.[1]

This guide provides a deep technical analysis of its chemical architecture, stability limitations,

and handling protocols. It is designed for researchers requiring absolute fidelity in Solid Phase

Peptide Synthesis (SPPS) and Mass Spectrometry (MS) quantification.[1]

Chemical Architecture and Properties[2][3][4]
The molecule consists of two distinct functional domains: the isotopically labeled amino acid

core and the base-labile protecting group.

Structural Composition[1]
The Core (Valine-13C5): All five carbon atoms (carbonyl, alpha, beta, and two gamma

carbons) are replaced with the stable isotope
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C. This results in a mass shift of +5.016 Da relative to the natural abundance isotopologue.

The Shield (Fmoc): The N-terminus is capped with a fluorenylmethoxycarbonyl group,

rendering the amine inert to acid but sensitive to base.

Physicochemical Data Table[1][5]
Property Specification Critical Note

Chemical Formula

C

C

H

NO

Natural abundance carbons in

Fmoc group; 13C in Valine.[1]

[2][3][4]

Molecular Weight ~344.4 g/mol
Approx. 5 Da heavier than

unlabeled Fmoc-Val (339.4).[1]

Appearance White to off-white powder

Hygroscopic; clumping

indicates moisture exposure.

[1]

Chirality L-Isomer (S-configuration)

>99% ee required to prevent

diastereomer formation in

peptides.[1]

Solubility DMF, NMP, DMSO
Hydrophobic Fmoc group limits

water solubility.[1]

Isotopic Purity
>99 atom %

C

Essential to prevent "M-1"

satellite peaks in MS.[1]

Structural Visualization
The following diagram illustrates the functional segmentation of the molecule.
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Figure 1: The Fmoc group protects the amine during synthesis, while the 13C5 valine core

provides the mass signature.[5][3][6][7][8]

Stability Profile
Understanding the stability of Fmoc-Valine-13C5 requires distinguishing between chemical

stability (the integrity of the Fmoc group) and isotopic stability (the permanence of the 13C

label).

Chemical Stability (Fmoc Sensitivity)
The Fmoc group is designed to be temporary.[1] It is removed via a beta-elimination

mechanism triggered by secondary amines (e.g., piperidine).[1] This makes the compound

inherently unstable in basic environments (pH > 8).[1]

Mechanism of Degradation:

Proton Abstraction: A base removes the acidic proton from the fluorene ring (position 9).[1][9]

Elimination: The resulting carbanion collapses to form dibenzofulvene (DBF), releasing CO

and the free amine.

Implication: If exposed to amine vapors or basic buffers during storage, the Fmoc group will

cleave, leading to polymerization or side reactions.[10]
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Figure 2: Base-catalyzed degradation pathway (Fmoc cleavage).[1]

Isotopic Stability
The

C label is non-exchangeable.[1] Unlike deuterium (

H) attached to heteroatoms (N, O, S), which can exchange with solvent protons, the carbon-
carbon backbone is covalently fixed.

Shelf-Life: The isotope does not decay (stable, not radioactive).[1][11]

Metabolic Stability: In biological systems, the
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C remains attached to the Valine unless the amino acid backbone is catabolized (e.g., via
transamination or decarboxylation).

Storage Protocol
To maintain chemical purity:

Temperature: Store at +2°C to +8°C for short term; -20°C for long term (>3 months).

Atmosphere: Keep under inert gas (Argon/Nitrogen) if possible.[1]

Desiccation: Highly hygroscopic.[1] Water promotes slow hydrolysis of the ester bond.[1]

Allow the bottle to reach room temperature before opening to prevent condensation.

Analytical Characterization
Nuclear Magnetic Resonance (NMR)
The 13C5 labeling dramatically alters the NMR profile.[1]

H NMR: The proton signals attached to the 13C atoms will show large heteronuclear spin-
spin coupling (

).[1] This splits the standard valine doublets/multiplets into complex patterns (doublets of
doublets).[1]

C NMR: Instead of singlet peaks (seen in natural abundance with proton decoupling), you
will observe homonuclear coupling (

) between adjacent labeled carbons.[1]

Utility: This coupling pattern is the definitive fingerprint for verifying isotopic enrichment.[1]

Mass Spectrometry (MS)
Mass Shift: The molecular ion

will appear at 345.4 m/z (approx), compared to 340.4 m/z for the unlabeled standard.

Quality Control: Check for the absence of "M-1" (incomplete labeling) and "M-17" (loss of

Fmoc) peaks.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/688217
https://pubchem.ncbi.nlm.nih.gov/compound/688217
https://pubchem.ncbi.nlm.nih.gov/compound/688217
https://pubchem.ncbi.nlm.nih.gov/compound/688217
https://pubchem.ncbi.nlm.nih.gov/compound/688217
https://pubchem.ncbi.nlm.nih.gov/compound/688217
https://pubchem.ncbi.nlm.nih.gov/compound/688217
https://pubchem.ncbi.nlm.nih.gov/compound/688217
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579772?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Protocols
Protocol: Solubilization for SPPS
Fmoc-Valine is hydrophobic.[1] Proper solubilization is critical to prevent coupling failures.[1]

Solvent Choice: Use DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone).[1]

Avoid: Water, Methanol (Fmoc is insoluble).[1]

Concentration: Prepare a 0.2 M to 0.5 M solution.

Dissolution Step:

Weigh the powder into a dry vial.[1]

Add solvent.[1][12][13][14]

Vortex or sonicate for 30-60 seconds.[1]

Visual Check: Solution must be clear. Turbidity implies moisture contamination or

hydrolysis.[1]

Protocol: Coupling (Steric Considerations)
Valine is beta-branched, creating steric hindrance near the reaction center.[1] This makes

coupling slower than Alanine or Glycine.[1]

Recommended Workflow:

Activation: Use HBTU/DIEA or DIC/Oxyma Pure.[1]

Ratio: 1:1:2 (AA : Activator : Base).[1]

Coupling Time: Extend standard coupling time by 50% (e.g., 45-60 mins instead of 30 mins).

Double Coupling: For critical sequences (or if Val is followed by another bulky residue like

Ile/Thr), perform a double coupling cycle.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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